Cas no 96568-04-6 (3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester)

3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester structure

96568-04-6 structure

Product name:3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester

CAS No:96568-04-6

MF:C₁₀H₈Cl₂FNO₃

MW:280.079824447632

MDL:MFCD00799535

CID:61853

PubChem ID:87560993

3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(2,6-dichloro-5-fluoropyridin-3-yl)-3-oxobutanoate
- Ethyl 2,6-dichloro-5-fluoropyridine-3-acetoacetate
- Ethyl 2,6-dichloro-5-fluornicotinoylacetate
- Ethyl 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-oxopropanoate
- Ethyl 3-[2,6-dichloro-5-fluoro-(3-pyridiyl)]-3-oxopropanoate
- Ethyl 2,6-Dichloro-5-Fluoro
- Nicotinylacetate
- Ethyl 2,6-Dichloro-5-Fluoro-Pyridine-3-Acetoacetate
- Ethyl 3-(2,6-Dichloro-5-fluoro-3-pyridyl)-3-oxopropionate
- 3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester
- Ethyl 2,6-dichloro-5-fluoronicotinoylacetate
- (2,6-Dichloro-5-fluoronicotinoyl)acetic Acid Ethyl Ester
- 3-(2,6-Dichloro-5-fluoro-3-pyridyl)-3-oxopropionic Acid Ethyl Ester
- Ethyl (2,6-Dichloro-5-fluoronicotinoyl)acetate
- Ethyl 2,6-Dichloro-5-Fluoro Nicotinylacetate
- ethyl 3-(2,6-dichloro-5-fluoro(3-pyridyl))-3-oxopropanoate
- PubChem10944
- C10H8Cl2FNO3
- DSSTox_CID_29338
- DSSTox_RID_83454
- DSSTox_GSID_49379
- Ethyl2,6-dichloro-5-fluorop
- Ethyl 2,6-dichloro-5-fluoro-β-oxo-3-pyridinepropanoate (ACI)
- Ethyl 3-(2,6-dichloro-5-fluoro-3-pyridyl)-3-oxopropanoate
- Ethyl 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-oxopropionate
- Ethyl 2,6-dichloro-5-fluoro-
- Ethyl 2,6-dichloro-5-fluoro- beta -oxo-3-pyridinepropionate
- AC-7742
- Ethyl 2,6-dichloro-5-fluoro-?-oxo-3-pyridinepropionate
- 96568-04-6
- CHEMBL3185319
- DTXSID4049379
- Tox21_202905
- E0811
- Ethyl 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-oxopropionate, Ethyl 2,6-dichloro-5-fluoronicotinoylacetate
- CAS-96568-04-6
- Ethyl 3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropionate; Ethyl 2,6-Dichloro-5-fluoro-beta-oxo-3-pyridinepropanoate;
- Ethyl3-(2,6-Dichloro-5-fluoro-3-pyridyl)-3-oxopropionate
- DTXCID1029338
- MFCD00799535
- CS-0059185
- Ethyl 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-oxo-propionate
- SY050796
- Ethyl 2,6-dichloro-5-fluoro-I(2)-oxo-3-pyridinepropionate
- Ethyl 2,6-dichloro-5-fluoro-beta-oxo-3-pyridinepropionate, 98%
- A-oxo-3-pyridinepropionate
- AS-9195
- J-520797
- BP-12689
- SCHEMBL1389163
- AKOS015838712
- NCGC00260451-01
- Ethyl 2,6-dichloro-5-fluornicotinoylacetate; Ethyl 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-oxopropanoate; Ethyl 3-[2,6-dichloro-5-fluoro-(3-pyridiyl)]-3-oxopropanoate
- ethyl 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-oxo-propanoate
- MDL： MFCD00799535
- Inchi： 1S/C10H8Cl2FNO3/c1-2-17-8(16)4-7(15)5-3-6(13)10(12)14-9(5)11/h3H,2,4H2,1H3
- InChI Key： IEUHWNLWVMLHHC-UHFFFAOYSA-N
- SMILES： O=C(CC(C1C(Cl)=NC(Cl)=C(F)C=1)=O)OCC

Computed Properties

Exact Mass: 293.00200
Monoisotopic Mass: 278.987
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Topological Polar Surface Area: 56.3
Tautomer Count: 3
XLogP3: 2.9

Experimental Properties

Color/Form: solid
Density: 1.4602 (estimate)
Melting Point: 66.0 to 72.0 deg-C
Boiling Point: 363.4±37.0℃ at 760 mmHg
Flash Point: 165.4 °C
Refractive Index: 1.524
PSA: 56.26000
LogP: 2.59230
Solubility: Insoluble in water

3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36-S37/39
Hazardous Material Identification：
Storage Condition：Store at room temperature
Risk Phrases：R36/37/38

3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1129825-100g	Ethyl 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-oxopropanoate	96568-04-6	97%	100g	￥751.00	2024-04-23
eNovation Chemicals LLC	D711308-25g	Ethyl 2,6-dichloro-5-fluoro-pyridine-3-acetoacetate	96568-04-6	97%	25g	$300	2024-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1129825-10g	Ethyl 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-oxopropanoate	96568-04-6	97%	10g	￥61.00	2024-04-23
Apollo Scientific	PC3939-25g	Ethyl 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-oxopropanoate	96568-04-6	97%	25g	£20.00	2025-02-21
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	E0811-5G	Ethyl 3-(2,6-Dichloro-5-fluoro-3-pyridyl)-3-oxopropionate	96568-04-6	>98.0%(T)	5g	¥50.00	2024-04-15
eNovation Chemicals LLC	D379487-500g	Ethyl 3-(2,6-Dichloro-5-fluoro-3-pyridyl)-3-oxopropionate	96568-04-6	98%	500g	$470	2024-05-24
Matrix Scientific	088974-5g	Ethyl 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-oxopropanoate	96568-04-6		5g	$63.00	2023-09-08
TRC	D434200-50g	3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester	96568-04-6		50g	$333.00	2023-05-18
TRC	D434200-100g	3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester	96568-04-6		100g	$620.00	2023-05-18
Apollo Scientific	PC3939-5g	Ethyl 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-oxopropanoate	96568-04-6	97%	5g	£15.00	2025-02-21

3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester Production Method

Production Method 1

6148-64-7

96568-02-4

96568-04-6

Reaction Conditions

1.1 Reagents: Triethylamine , Magnesium chloride Solvents: Ethyl acetate ; 0 - 5 °C; 0.5 h, 5 °C → 35 °C; 6 h, 35 °C
1.2 0 - 10 °C; 10 °C → rt; 12 h, rt; rt → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; < 20 °C

Reference

: Synthesis of ethyl 2,6-dichloro-5-fluoronicotinoyl acetate

Qiu, Jiping; Gao, Zhongliang; Zhou, Yanfeng, Zhongguo Yiyao Gongye Zazhi, 2007, 38(10), 694-695

Production Method 2

190392-29-1

96568-04-6

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid , Pyridine Solvents: Ethanol

Reference

: An alternative synthesis of ethyl 3-(2-chloro-4,5-difluorophenyl)-3-oxopropionate and ethyl 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-oxopropionate

Urban, Frank J.; Moore, Bernard S.; Spargo, Peter L., Organic Preparations and Procedures International, 1997, 29(2), 231-234

Production Method 3

105-36-2

82671-02-1

96568-04-6

Reaction Conditions

1.1 Reagents: Zinc Catalysts: Methanesulfonic acid Solvents: Tetrahydrofuran ; reflux; 1 h, reflux; 0.5 h, reflux; reflux → 10 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 0 - 10 °C; 10 °C → rt; 2 h, rt; 2 h, 0 - 5 °C

Reference

: An improved, one-pot process for preparing beta-keto esters from nitriles and alpha-halo esters by the Blaise reaction, using zinc plus organic acid catalysts, and application to the preparation of pyridine and benzene intermediates for quinoline antibiotics.

, World Intellectual Property Organization, , ,

Production Method 4

1071-46-1

96568-02-4

96568-04-6

Reaction Conditions

1.1 Reagents: Butyllithium Catalysts: 2,2′-Biquinoline Solvents: Tetrahydrofuran , Hexane ; -30 °C; -5 °C; -5 °C → -50 °C
1.2 Solvents: Tetrahydrofuran ; -50 °C; -50 °C → rt; 1 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt

Reference

: Preparation of guanidine and biguanidine derivatives as antiviral and antimicrobial agents

, United States, , ,

Production Method 5

105-36-2

82671-02-1

96568-04-6

Reaction Conditions

1.1 Reagents: Methanesulfonic acid , Zinc Solvents: Tetrahydrofuran ; 1.5 h, reflux
1.2 1.5 h, reflux; 2.5 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3
1.4 Reagents: Sulfuric acid Solvents: Ethanol , Water ; rt; 2 h, rt

Reference

: Synthesis of ethyl 2,6-dichloro-5-fluoronicotinoylacetate

Liu, Qiaoyun; Chen, Wenhua; Guo, Liang, Zhongguo Yiyao Gongye Zazhi, 2010, 41(8), 571-572

Production Method 6

6148-64-7

82671-02-1

96568-04-6

Reaction Conditions

1.1 Catalysts: Zinc chloride Solvents: 1,2-Dichloroethane ; reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; 4 h, 90 °C

Reference

: A catalytic process for preparing (hetero)aromatic beta-ketoesters from metal organyl malonates and (hetero)arylnitriles

, World Intellectual Property Organization, , ,

Production Method 7

105-36-2

82671-02-1

96568-04-6

Reaction Conditions

1.1 Reagents: Zinc Catalysts: Methanesulfonic acid Solvents: Tetrahydrofuran ; 1 h, reflux
1.2 1 h, rt; 0.5 - 2 h, reflux; reflux → 10 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3, 0 - 10 °C
1.4 Catalysts: Sulfuric acid Solvents: Ethanol , Water ; 20 - 30 °C; 2 - 3 h, 20 - 30 °C

Reference

: Process for preparation of ethyl 2,6-dichloro-5-fluoronicotinoylacetate

, China, , ,

Production Method 8

6148-64-7

96568-02-4

96568-04-6

Reaction Conditions

1.1 Reagents: Triethylamine , Magnesium chloride Solvents: Ethyl acetate
1.2 -

Reference

: A safe, economical method for the preparation of β-oxo esters

Clay, Ronald J.; Collom, Thomas A.; Karrick, Gregory L.; Wemple, James, Synthesis, 1993, (3), 290-2

Production Method 9

96568-03-5

96568-04-6

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Water ; 5 h, reflux

Reference

: Synthesis, antimycobacterial and antibacterial activity of 1-(6-amino-3,5-difluoropyridin-2-yl)fluoroquinolone derivatives containing an oxime functional moiety

Huang, Ju; Wang, Minghua; Wang, Bin; Wu, Zhaoyang; Liu, Mingliang; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(9), 2262-2267

Production Method 10

105-36-2

82671-02-1

96568-04-6

Reaction Conditions

1.1 Reagents: Methanesulfonic acid , Zinc Solvents: Tetrahydrofuran ; 10 min, reflux
1.2 2.5 h, reflux; 0.5 h, reflux; reflux → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 0 - 5 °C; 5 °C → rt; 1 h, rt

Reference

: Efficient and Scalable Synthesis of Ethyl 2,6-Dichloro-5-Fluoronicotinoyl Acetate Using the Blaise Reaction as a Key Step

Choi, Bo Seung; Chang, Jay Hyok; Choi, Hyeong-wook; Kim, Young Keun; Lee, Ki Kon; et al, Organic Process Research & Development, 2005, 9(3), 311-313

Production Method 11

96568-03-5

96568-04-6

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Water ; 10 h, reflux

Reference

: Synthesis of ethyl 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-oxopropionate

Chen, Lei; Gao, Zhongliang; Liu, Yan; Zhu, Qiufeng, Jingxi Huagong Zhongjianti, 2005, 35(6), 29-31

Production Method 12

6148-64-7

82671-02-1

96568-04-6

Reaction Conditions

1.1 Catalysts: Zinc chloride Solvents: 1,2-Dichloroethane ; 3 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; 30 min, reflux; reflux → rt

Reference

: Discovery of the Decarboxylative Blaise Reaction and Its Application to the Efficient Synthesis of Ethyl 2,6-Dichloro-5-fluoronicotinoylacetate

Lee, Jae Hoon; Choi, Bo Seung; Chang, Jay Hyok; Kim, Sam Sik; Shin, Hyunik, Organic Process Research & Development, 2007, 11(6), 1062-1064

Production Method 13

108108-34-5

96568-04-6

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 30 min, rt
1.2 reflux
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: Multi-substituted nitrogen-containing heterocyclic derivatives, its preparation method and application

, China, , ,

3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester Raw materials

3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester Preparation Products

3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester (96568-04-6)

3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester Related Literature

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Shailesh Nagarkar,Taco Nicolai,Christophe Chassenieux,Ashish Lele Phys. Chem. Chem. Phys., 2010,12, 3834-3844
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(CAS:96568-04-6)2,6-二氯-5-氟烟酰乙酸乙酯

Purity:99%

Quantity:25KG,200KG,1000KG

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Cas no 96568-04-6 (3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester)

3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester Security Information

3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester Pricemore >>

3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester Raw materials

3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester Preparation Products

3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester Related Literature

96568-04-6 (3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3-oxopropanoic Acid Ethyl Ester) Related Products

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